Cas no 152697-47-7 (URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)])

URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] structure
152697-47-7 structure
Product Name:URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]
CAS No:152697-47-7
MF:C15H24N2O17P2
MW:568.309896707535
CID:138325
Update Time:2024-01-25

URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Chemical and Physical Properties

Names and Identifiers

    • URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]
    • Inchi: 1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1/i14T
    • InChI Key: HSCJRCZFDFQWRP-OIHLOLFBSA-N
    • SMILES: [C@@H]1([C@H](O)[C@H](O)[C@@H](COP(=O)(O)OP(=O)(O)O[C@]2([3H])[C@H](O)[C@H]([C@@H](O)[C@@H](CO)O2)O)O1)N1C=CC(=O)NC1=O

Computed Properties

  • Exact Mass: 568.06300
  • Monoisotopic Mass: 568.063
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 9
  • Complexity: 964
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _6.3
  • Topological Polar Surface Area: 292A^2

Experimental Properties

  • Flash Point: 26 °C
  • PSA: 316.61000
  • LogP: -4.79370

URIDINE 5'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] Security Information

  • Hazardous Material transportation number:UN 2910 7
  • WGK Germany:1
  • Hazard Category Code: 10
  • Safety Instruction: 16
  • Hazardous Material Identification: R
  • Storage Condition:−20°C
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